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Compound of Interest

Compound Name: Ac-CoA Synthase Inhibitor1

Cat. No.: B1676095

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for Ac-CoA Synthase Inhibitorl, a potent and reversible inhibitor of
acetate-dependent acetyl-CoA synthetase 2 (ACSS2).[1] Adherence to these protocols is
critical for minimizing exposure risk and maintaining experimental integrity.

Chemical and Physical Properties

A summary of the key quantitative data for Ac-CoA Synthase Inhibitorl is presented below.
This information is essential for accurate preparation of solutions and for understanding the

compound's physical characteristics.
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Property Value Source
CAS Number 508186-14-9 [1][2][3]
Molecular Formula C20H18N402S2 [21[31[4]
Molecular Weight 410.51 g/mol [21[31[4]
Appearance Yellow solid [2]
Purity >98% (HPLC) 2]
Solubility DMSO: 50 mg/mL [2]

Ethanol: 2 mg/mL (Sonication

[4]

recommended)
Storage Temperature Powder: -20°C for 3 years [4]
In solvent: -80°C for 1 year [4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, skin
contact, or eye contact. The required PPE varies depending on the laboratory activity.
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Activity Required PPE Best Practices

* Perform in a certified

* Double Nitrile Glovese chemical fume hood or
o ) ) ) Disposable Gown/Lab Coate ventilated balance enclosure.«
Weighing and Aliquoting (Solid o _ _ o
Form) Safety Goggles with Side Use anti-static weighing paper
Shieldse N95 or higher and tools to minimize dust
Respirator generation.» Change gloves
immediately if contaminated.[5]
« Handle all solutions within a
* Double Nitrile Glovese chemical fume hood.+ Avoid
Solution Preparation and Disposable Gown/Lab Coate splashing and aerosol
Handling Safety Goggles with Side generation.s Ensure caps on
Shields vials and tubes are securely
fastened.[5]
« Conduct all procedures in a
certified biological safety
Cell Culture and In Vitro « Nitrile Glovese Lab Coate cabinet (BSC).» Dispose of all
Assays Safety Glasses contaminated media and

consumables as chemical

waste.[5]

Experimental Protocols

Stock Solution Preparation (e.g., 10 mM in DMSO):

e Pre-weighing Preparation: Before handling the solid compound, ensure all necessary PPE is
donned correctly. Prepare the workspace within a chemical fume hood.

» Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the
desired amount of Ac-CoA Synthase Inhibitorl powder.

e Solubilization: Add the appropriate volume of DMSO to the tube to achieve the desired
concentration. For example, to prepare a 10 mM stock solution from 1 mg of the compound
(MW: 410.51), add approximately 243.6 uL of DMSO.
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» Dissolution: Vortex the solution until the compound is completely dissolved. Gentle heating
or sonication may be required.[4]

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for up to 3 months.[6]

General Handling and Disposal:

» Handling: Avoid all personal contact, including inhalation of dust or aerosols.[7] For liquid
preparations, handle carefully to avoid the formation of aerosols.[7]

e Hygiene: Wash hands thoroughly with soap and water after handling. Change work clothes
daily and whenever they are soiled with the compound.[8]

o Spill Cleanup: In case of a spill, evacuate and secure the area. Wear appropriate PPE,
including respiratory protection. For solid spills, carefully sweep up the material to avoid dust
generation. For liquid spills, absorb with an inert material.[5]

o Disposal: Dispose of all waste materials (including contaminated PPE) in accordance with
local, state, and federal regulations for chemical waste.

Operational Workflows

Visualizing the procedural steps for donning and doffing PPE is crucial for minimizing cross-
contamination and ensuring personal safety.
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Donning (Putting On) PPE

1. Gown/Lab Coat

'

2. Respirator (if required)

'

3. Goggles/Face Shield

'

4. Gloves

Click to download full resolution via product page

Sequential process for correctly putting on PPE.
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Doffing (Taking Off) PPE

1. Gloves

2. Gown/Lab Coat

3. Goggles/Face Shield

4. Respirator (if used)

Click to download full resolution via product page

Sequential process for safely removing PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ac-CoA Synthase Inhibitorl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676095#personal-protective-equipment-for-
handling-ac-coa-synthase-inhibitorl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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